Cas no 2137670-28-9 (3-(1-Benzofuran-4-yl)-4-fluorobenzaldehyde)

• Product Name: 3-(1-Benzofuran-4-yl)-4-fluorobenzaldehyde
• CAS No: 2137670-28-9
• MF: C₁₅H₉FO₂
• MW: 240.229167699814
• CID: 6212152
• PubChem ID: 165488184
• Update Time: 2025-05-19

3-(1-Benzofuran-4-yl)-4-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2137670-28-9
• EN300-764059
• 3-(1-benzofuran-4-yl)-4-fluorobenzaldehyde
• 3-(1-Benzofuran-4-yl)-4-fluorobenzaldehyde

• Inchi： 1S/C15H9FO2/c16-14-5-4-10(9-17)8-13(14)11-2-1-3-15-12(11)6-7-18-15/h1-9H
• InChI Key： ZTHONJDYLPKGSF-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=O)C=C1C1=CC=CC2=C1C=CO2

Computed Properties

• Exact Mass: 240.05865769g/mol
• Monoisotopic Mass: 240.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 30.2Ų

Additional information on 3-(1-Benzofuran-4-yl)-4-fluorobenzaldehyde

Comprehensive Overview of 3-(1-Benzofuran-4-yl)-4-fluorobenzaldehyde (CAS No. 2137670-28-9): Properties, Applications, and Industry Trends

3-(1-Benzofuran-4-yl)-4-fluorobenzaldehyde (CAS No. 2137670-28-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This fluorinated benzaldehyde derivative features a unique benzofuran moiety, which contributes to its distinct chemical properties and broad applicability. As researchers increasingly explore heterocyclic compounds for drug discovery and advanced materials, this molecule stands out for its potential in medicinal chemistry and organic electronics.

The structural features of 3-(1-Benzofuran-4-yl)-4-fluorobenzaldehyde make it particularly valuable in modern synthetic chemistry. The presence of both benzofuran and fluorobenzaldehyde groups offers multiple reactive sites for further functionalization, enabling the creation of diverse derivatives. This characteristic aligns with current trends in fragment-based drug design and click chemistry, where modular building blocks are essential for rapid compound library generation. Recent studies highlight its utility as a precursor for biologically active molecules, particularly in the development of kinase inhibitors and GPCR modulators.

From a materials science perspective, the conjugated system in 3-(1-Benzofuran-4-yl)-4-fluorobenzaldehyde shows promise for organic semiconductor applications. The fluorine substitution enhances electronic properties while the benzofuran unit contributes to thermal stability—key factors in developing OLED materials and organic photovoltaic components. Industry reports suggest growing interest in such fluorinated aromatic compounds for next-generation flexible electronics, addressing the global demand for sustainable energy solutions.

Synthetic accessibility remains a crucial advantage of CAS No. 2137670-28-9. Modern catalytic cross-coupling methods enable efficient production at various scales, supporting both academic research and industrial applications. Quality control protocols typically involve advanced analytical techniques like HPLC-MS and NMR spectroscopy to ensure purity—a critical factor given its use in high-value chemical synthesis. The compound's stability under standard storage conditions further enhances its practicality for diverse research programs.

Emerging applications of 3-(1-Benzofuran-4-yl)-4-fluorobenzaldehyde extend to fluorescent probes and bioimaging agents, capitalizing on its inherent photophysical properties. Researchers are investigating its potential in theranostic systems that combine diagnostic and therapeutic functions—a hot topic in precision medicine. These developments respond to frequent search queries about multifunctional compounds and targeted drug delivery systems, reflecting the compound's relevance to cutting-edge biomedical research.

Regulatory and safety profiles indicate that 3-(1-Benzofuran-4-yl)-4-fluorobenzaldehyde can be handled with standard laboratory precautions, making it accessible to research institutions worldwide. Proper documentation including SDS (Safety Data Sheets) and COA (Certificate of Analysis) ensures compliance with international research standards. The compound's status as a non-controlled substance facilitates global collaboration in pharmaceutical innovation and materials development.

The commercial availability of CAS No. 2137670-28-9 through specialized chemical suppliers supports its growing utilization. Current market analysis reveals increasing demand from contract research organizations (CROs) and academic laboratories focusing on structure-activity relationship studies. Suppliers often provide custom synthesis options and bulk quantities, catering to both small-scale exploratory research and larger industrial applications.

Future research directions for 3-(1-Benzofuran-4-yl)-4-fluorobenzaldehyde may explore its potential in catalysis and supramolecular chemistry. Preliminary studies suggest possible applications in asymmetric synthesis and molecular recognition systems. These avenues align with trending scientific inquiries about smart materials and sustainable chemistry solutions, positioning this compound as a versatile tool for addressing contemporary scientific challenges.

In conclusion, 3-(1-Benzofuran-4-yl)-4-fluorobenzaldehyde represents a compelling case study in modern chemical innovation. Its dual relevance to pharmaceutical development and advanced materials science reflects the interdisciplinary nature of contemporary research. As scientific communities continue to investigate structure-property relationships and molecular design principles, this compound will likely maintain its importance in both academic and industrial settings.